Cas no 1185241-03-5 (all-trans Acitretin-d3)

• Product Name: all-trans Acitretin-d3
• CAS No: 1185241-03-5
• Molecular Formula: C₂₁H₂₆O₃
• Molecular Weight: 329.447831630707
• CID: 4551753

all-trans Acitretin-d3 Properties

Names and Identifiers

• all-trans Acitretin-d3
• 13-CIS-ACITRETIN-D3
• Neotigason-d3
• Soriatane-d3
• (all-E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic Acid-d3
• (2E,4E,6E,8E)-3,7-Dimethyl-9-[2,3,6-trimethyl-4-(trideuteriomethoxy)phenyl]nona-2,4,6,8-tetraenoic a

• InChIKey： IHUNBGSDBOWDMA-FDNRGZQGSA-N
• Inchi： 1S/C21H26O3/c1-14(8-7-9-15(2)12-21(22)23)10-11-19-16(3)13-20(24-6)18(5)17(19)4/h7-13H,1-6H3,(H,22,23)/b9-7+,11-10+,14-8+,15-12+/i6D3
• SMILES： O(C([2H])([2H])[2H])C1C=C(C)C(/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C)=C(C)C=1C

Computed Properties

• Exact Mass: 329.207025g/mol
• Surface Charge: 0
• XLogP3: 6.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 329.207025g/mol
• Monoisotopic Mass: 329.207025g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 24
• Complexity: 539
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Melting Point: 178-180°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids